Cas no 946322-87-8 (2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• CAS No: 946322-87-8
• MF: C₂₂H₁₉ClN₄O₂
• MW: 406.86486363411
• CID: 6477277
• Update Time: 2025-10-29

2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• 2-(4-chlorophenyl)-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]acetamide

• Inchi： 1S/C22H19ClN4O2/c1-14-3-6-16(19-13-27-20(24-19)9-10-22(26-27)29-2)12-18(14)25-21(28)11-15-4-7-17(23)8-5-15/h3-10,12-13H,11H2,1-2H3,(H,25,28)
• InChI Key： DSWPGTJXKWMBSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide (CAS No. 946322-87-8)

2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide (CAS No. 946322-87-8) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are increasingly studied for their biological activities. The presence of a 4-chlorophenyl group and a methoxyimidazo[1,2-b]pyridazine moiety in its structure makes it a promising candidate for drug discovery, particularly in the fields of oncology and inflammation.

The molecular formula of 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide is C₂₂H₁₉ClN₄O₂, with a molecular weight of approximately 406.87 g/mol. Its structural complexity and functional groups contribute to its unique physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy in target-specific applications.

One of the most compelling aspects of 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The imidazo[1,2-b]pyridazine scaffold is known to interact with ATP-binding sites of kinases, making this compound a valuable tool for drug discovery and mechanistic studies.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide aligns with this trend, as researchers investigate its potential to modulate specific signaling pathways. For example, its chlorophenyl and methoxy substituents may enhance binding affinity to certain kinase targets, offering a pathway for developing novel therapeutics.

The synthesis of 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

Beyond its pharmaceutical applications, 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide is also of interest in chemical biology. Researchers use it as a probe to study enzyme-substrate interactions and cellular processes. Its fluorescent properties, if any, could further expand its utility in imaging and diagnostics.

The global market for imidazo[1,2-b]pyridazine derivatives is growing, fueled by increasing investments in drug discovery and biotechnology. 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide is part of this expanding landscape, with suppliers offering it as a research-grade chemical for academic and industrial laboratories. Its CAS No. 946322-87-8 serves as a unique identifier, facilitating procurement and regulatory compliance.

In summary, 2-(4-chlorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide (CAS No. 946322-87-8) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural features, biological potential, and applicability in drug development make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions.